Cas no 1806978-60-8 (2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone)
2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone
-
- Inchi: 1S/C10H6F6O2/c1-4(17)7-6(18)3-2-5(9(11,12)13)8(7)10(14,15)16/h2-3,18H,1H3
- InChI Key: XPYIWYCUBYMYJS-UHFFFAOYSA-N
- SMILES: FC(C1C(C(C)=O)=C(C=CC=1C(F)(F)F)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 321
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3
2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003789-1g |
2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone |
1806978-60-8 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone
Recent Advances in the Study of 2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone (CAS: 1806978-60-8)
2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone (CAS: 1806978-60-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its trifluoromethyl groups and hydroxyl functionality, has been explored for its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive small molecules. Recent studies have highlighted its utility in modulating key biological pathways, making it a promising candidate for further investigation.
A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of 2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone derivatives as potent inhibitors of cytochrome P450 enzymes. The researchers employed a combination of computational modeling and in vitro assays to demonstrate the compound's ability to selectively inhibit CYP3A4, a critical enzyme involved in drug metabolism. The findings suggest that this compound could serve as a scaffold for designing novel therapeutics with reduced drug-drug interaction potential.
In another recent development, a team from the University of Cambridge reported the use of 2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone as a key intermediate in the synthesis of fluorinated analogs of natural products. The study, published in Organic Letters (2024), emphasized the compound's role in facilitating the introduction of trifluoromethyl groups into complex molecular architectures, thereby enhancing their metabolic stability and bioavailability. This approach opens new avenues for the development of fluorinated pharmaceuticals with improved pharmacokinetic properties.
Furthermore, a collaborative effort between academic and industrial researchers has explored the anti-inflammatory properties of 2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone. Preliminary results, presented at the 2024 American Chemical Society National Meeting, indicate that the compound exhibits significant inhibition of NF-κB signaling, a pathway implicated in chronic inflammatory diseases. These findings underscore its potential as a lead compound for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.
Despite these promising advances, challenges remain in optimizing the pharmacokinetic and safety profiles of 2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone derivatives. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. Future studies are expected to focus on in vivo efficacy and toxicity evaluations, as well as the exploration of synergistic effects with existing therapeutics.
In conclusion, 2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone (CAS: 1806978-60-8) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its unique chemical properties and demonstrated biological activities make it a valuable tool for researchers aiming to develop next-generation therapeutics. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly contribute to advancements in the chemical biology and pharmaceutical fields.
1806978-60-8 (2',3'-Bis(trifluoromethyl)-6'-hydroxyacetophenone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)